Cas no 2228431-33-0 (3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid
• CAS No: 2228431-33-0
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6326932
• PubChem ID: 165835971
• Update Time: 2025-05-20

3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid
• EN300-1956103
• 2228431-33-0

• Inchi： 1S/C8H10F2N2O2/c1-2-12-4-3-6(11-12)5-8(9,10)7(13)14/h3-4H,2,5H2,1H3,(H,13,14)
• InChI Key： UJQZIQWNCXSZQX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CN(CC)N=1)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid (CAS No. 2228431-33-0): Properties, Applications, and Industry Relevance

The compound 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid (CAS No. 2228431-33-0) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula that integrates a pyrazole ring and difluoropropanoic acid moiety, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "difluoropropanoic acid derivatives", "pyrazole-based compounds", and "CAS 2228431-33-0 applications", reflecting its growing relevance in drug discovery and material science.

One of the key reasons for the interest in 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid lies in its potential as a bioisostere in medicinal chemistry. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, addressing common challenges in drug design. Recent studies highlight its utility in the development of kinase inhibitors and anti-inflammatory agents, aligning with the trending search queries such as "fluorinated drug candidates 2024" and "pyrazole medicinal chemistry". Its CAS No. 2228431-33-0 is often referenced in patent literature, underscoring its proprietary significance.

From a synthetic perspective, the difluoropropanoic acid segment of this compound offers intriguing possibilities for covalent bonding and hydrogen-bond interactions. These properties are critical in the context of molecular docking and computational chemistry, topics frequently explored in academic forums and search engines. The compound’s ethyl-pyrazole component further contributes to its lipophilicity, a trait highly sought after in the design of CNS-targeting therapeutics—a hot topic in neuroscience research.

Beyond pharmaceuticals, 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid has potential applications in agrochemical formulations. Its structural motifs resemble those found in modern pesticides and herbicides, particularly those targeting enzyme inhibition. Searches for "fluorinated agrochemicals" and "pyrazole herbicides" often intersect with discussions about this compound, highlighting its cross-disciplinary utility. The CAS No. 2228431-33-0 is thus a bridge between multiple industrial sectors.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently queried by chemists validating its purity and structure. The demand for "high-purity CAS 2228431-33-0 suppliers" and "synthetic protocols for difluoropropanoic acids" reflects the compound’s niche yet expanding market. Furthermore, its stability under various pH conditions makes it a candidate for formulation optimization studies, another trending topic in pharma R&D.

In conclusion, 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropanoic acid (CAS No. 2228431-33-0) represents a compelling case study in the convergence of fluorine chemistry and heterocyclic design. Its multifaceted applications—from drug development to crop protection—resonate with contemporary scientific inquiries, as seen in popular search terms like "emerging fluorinated building blocks" and "pyrazole derivatives in industry". As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.